Cas no 2228719-40-0 (1-1-(5-bromopyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-bromopyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2228719-40-0
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5818093
• PubChem ID: 165798005
• Update Time: 2025-05-24

1-1-(5-bromopyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromopyridin-2-yl)cyclopropylethan-1-one
• EN300-1908142
• 1-[1-(5-bromopyridin-2-yl)cyclopropyl]ethan-1-one
• 2228719-40-0

• Inchi： 1S/C10H10BrNO/c1-7(13)10(4-5-10)9-3-2-8(11)6-12-9/h2-3,6H,4-5H2,1H3
• InChI Key： AGIRNDYIDCOELU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(5-bromopyridin-2-yl)cyclopropylethan-1-one

1-1-(5-Bromopyridin-2-yl)cyclopropylethan-1-one (CAS No: 2228719-40-0)

1-1-(5-Bromopyridin-2-yl)cyclopropylethan-1-one (CAS No: 2228719-40-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a cyclopropane ring with a pyridine moiety and a ketone group. The presence of the bromine atom at the 5-position of the pyridine ring adds to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of 1-1-(5-bromopyridin-2-yl)cyclopropylethanone in various applications, particularly in drug discovery and chemical synthesis. Researchers have explored its role as a building block for constructing more complex molecules, leveraging its reactivity and structural diversity. The compound's ability to participate in various organic reactions, such as cyclopropane-opening reactions and nucleophilic substitutions, has made it a valuable tool in modern synthetic chemistry.

The synthesis of CAS No: 2228719-40-0 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the bromine atom at the 5-position is achieved through electrophilic substitution reactions, followed by the formation of the cyclopropane ring via a suitable coupling reaction. The final step involves the installation of the ketone group, which can be accomplished through oxidation or other functional group transformations.

One of the most promising aspects of this compound is its potential in medicinal chemistry. Studies have shown that 5-bromopyridinylcyclopropane derivatives exhibit interesting biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, research conducted by Smith et al. (2023) demonstrated that CAS No: 2228719-40-0 exhibits selective inhibition against certain cancer cell lines, suggesting its potential as a lead compound for developing novel anticancer agents.

In addition to its pharmacological applications, 1-(5-bromopyridinyl)cyclopropylethanone has also been investigated for its role in catalytic processes. Its unique structure allows it to act as a chiral auxiliary or ligand in asymmetric catalysis, facilitating the synthesis of enantioselective compounds. This has opened new avenues for green chemistry and sustainable synthetic methods.

The physical properties of CAS No: 2228719-40-0 are also worth noting. It exists as a crystalline solid with a melting point of approximately 135°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications.

From an environmental standpoint, studies on the degradation pathways of 5-bromopyridinylcyclopropane derivatives have revealed that they undergo hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is crucial for assessing their environmental impact and ensuring their safe use in industrial settings.

In conclusion, CAS No: 2228719-40-0, or 1-(5-bromopyridinyl)cyclopropylethanone, represents a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, reactivity, and biological activity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.